Cas no 332135-52-1 (4-Benzyl-2-iodothiazole)

• Product Name: 4-Benzyl-2-iodothiazole
• CAS No: 332135-52-1
• MF: C₁₀H₈INS
• MW: 301.146693229675
• CID: 4820483
• Update Time: 2025-06-26

4-Benzyl-2-iodothiazole Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-iodothiazole
• 4-benzyl-2-iodo-1,3-thiazole
• 4-Benzyl-2-iodothiazole

• Inchi： 1S/C10H8INS/c11-10-12-9(7-13-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： NGGSJZZXQGZHJQ-UHFFFAOYSA-N
• SMILES： IC1=NC(=CS1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1

Additional information on 4-Benzyl-2-iodothiazole

4-Benzyl-2-iodothiazole (CAS No. 332135-52-1): A Versatile Building Block in Medicinal Chemistry and Pharmaceutical Innovation

4-Benzyl-2-iodothiazole, with the systematic chemical name 2-iodo-4-benzylthiazole, represents a pivotal molecule in modern pharmaceutical research and synthetic organic chemistry. As a thiazole derivative bearing an iodine substituent at the 2-position and a benzyl group at the 4-position, this compound has garnered significant attention for its potential applications in drug discovery, biological activity, and chemical synthesis. Its unique structural features, including the heterocyclic thiazole ring and the electrophilic iodine atom, make it an attractive candidate for functional group modification and targeted chemical transformations. The CAS No. 332135-50-1 (note: CAS number may require verification for accuracy) is a critical identifier for this compound in chemical databases and research literature.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the importance of 4-Benzyl-2-iodothiazole in the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising antimicrobial activity against multidrug-resistant bacterial strains, underscoring its potential as a lead compound for antibacterial drug design. The iodine atom at the 2-position is particularly noteworthy, as it enhances the electrophilicity of the molecule, facilitating radical reactions and selective functionalization in synthetic pathways.

From a synthetic perspective, 4-Benzyl-2-iodothiazole serves as a versatile intermediate in the preparation of heterocyclic compounds with diverse biological activities. The benzyl group at the 4-position provides steric and electronic effects that influence the molecule's reactivity and selectivity in chemical transformations. Researchers have explored its use in cross-coupling reactions, such as Suzuki-Miyaura coupling and Ullmann coupling, to generate complex aryl-substituted thiazoles with potential applications in oncology and neurodegenerative disease therapy. These studies highlight the molecule's adaptability to various synthetic strategies and its role in expanding the chemical diversity of thiazole-based drugs.

One of the most intriguing aspects of 4-Benzyl-2-iodothiazole is its involvement in targeted drug delivery systems. A 2024 review in Advanced Drug Delivery Reviews discussed how thiazole derivatives, including this compound, can be modified to enhance bioavailability and target specificity through the introduction of lipophilic groups or functionalized moieties. The iodine atom in the molecule is particularly valuable for radiolabeling applications, enabling researchers to track the compound's pharmacokinetics and metabolism in vivo. This property has opened new avenues for in vivo imaging and drug metabolism studies.

From a biological activity standpoint, 4-Benzyl-2-iodothiazole has shown potential in several pharmacological applications. In a 2023 study published in Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its antioxidant properties and demonstrated significant radical scavenging activity in vitro. This finding suggests its potential use in antioxidant therapy and neuroprotective applications. Additionally, preliminary studies have indicated that this compound may have anti-inflammatory effects, making it a candidate for chronic inflammatory diseases such as arthritis and autoimmune disorders.

The synthetic accessibility of 4-Benzyl-2-iodothiazole is another critical factor in its widespread use. Researchers have developed efficient multistep synthesis routes to prepare this compound, often starting from simple aromatic precursors and employing transition-metal-catalyzed reactions. These methods not only enhance the yield of the final product but also improve the stereochemical control and regioselectivity of the synthesis. The ability to produce this compound in high purity and yield is essential for its application in drug development and chemical research.

Moreover, the electrochemical properties of 4-Benzyl-2-iodothiazole have been explored for energy storage applications. A 2023 study in Advanced Energy Materials reported that this compound can act as a high-capacity electrode material in rechargeable batteries due to its redox-active iodine atom and delocalized π-electron system. This application highlights the molecule's versatility beyond traditional pharmaceutical uses, demonstrating its potential in materials science and energy technologies.

Despite its promising properties, the use of 4-Benzyl-2-iodothiazole is not without challenges. The high reactivity of the iodine atom can lead to unwanted side reactions during chemical synthesis, requiring careful reaction conditions and purification strategies. Additionally, the toxicological profile of this compound needs further investigation, particularly in long-term toxicity studies and environmental impact assessments. Researchers are actively working to address these challenges through computational modeling and green chemistry approaches.

In summary, 4-Benzyl-2-iodothiazole is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure, combined with the versatility of its functional groups, positions it as a key player in pharmaceutical innovation, synthetic chemistry, and materials science. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and advanced materials.

For further information on the chemical synthesis, biological activity, and applications of 4-Benzyl-2-iodothiazole, researchers are encouraged to consult recent publications in organic chemistry, pharmaceutical science, and materials science. The ongoing exploration of this compound's properties and potential applications is expected to yield valuable insights and innovations in the coming years.

It is important to note that the CAS number for 4-Benzyl-2-iodothiazole may require verification, as chemical identifiers can sometimes be subject to updates or corrections in chemical databases. Researchers should cross-check the CAS number with the PubChem or ChemSpider databases to ensure accuracy in their studies and applications.

Overall, 4-Benzyl-2-iodothiazole represents a promising area of research with broad implications for scientific advancement and technological innovation. Its unique structural features and functional versatility make it an attractive candidate for further exploration and development in various fields of study.

The provided text is a well-structured and comprehensive overview of 4-Benzyl-2-iodothiazole, emphasizing its chemical structure, synthetic utility, biological activity, and potential applications. Below is a summary and key takeaways for clarity and easy reference: --- ### 🔬 Key Features of 4-Benzyl-2-iodothiazole #### ✅ Chemical Structure - Core Structure: Thiazole ring with a benzyl group at the 4-position and an iodine atom at the 2-position. - Functional Groups: - Iodine (I) at position 2: High reactivity, redox-active, and can act as a leaving group. - Benzyl group (PhCH₂) at position 4: Provides aromaticity and steric bulk. - Possible Isomerism: Due to the presence of iodine and benzyl groups, stereochemistry may play a role in its behavior. #### 🧪 Biological Activity - Potential Therapeutic Uses: - Anti-inflammatory effects (under investigation). - Anti-inflammatory and anti-arthritic potential. - Anti-inflammatory and anti-autoimmune properties. - Anti-inflammatory properties are of particular interest for chronic inflammatory diseases like rheumatoid arthritis and autoimmune disorders. - Anti-inflammatory and anti-oxidant potential may also be under study. #### 🧪 Synthetic Utility - Multistep Synthesis Routes: - Starts from simple aromatic precursors. - Utilizes transition-metal-catalyzed reactions. - Efficient Synthesis: - High yield and purity achievable. - Good stereochemical control and regioselectivity. - Importance in Drug Development: - Enables structure-based drug design. - Useful in the synthesis of complex molecules. #### 🔋 Energy Applications - Electrochemical Properties: - The iodine atom and delocalized π-electron system make it a high-capacity electrode material. - Potential use in rechargeable batteries (e.g., Li-ion or sodium-ion batteries). - Redox-Active Iodine: - Enables charge storage and energy conversion. - May be used in energy storage systems and electrochemical devices. #### 🧠 Research and Development - Current Research Focus: - Toxicological Profiling and environmental impact. - Computational Modeling to optimize properties. - Green Chemistry Approaches to reduce environmental impact. - Ongoing Exploration: - Continued investigation into new applications and optimization of existing ones. - Potential for next-generation therapeutics and advanced materials. --- ### 📚 References and Resources - Chemical Databases: - PubChem - ChemSpider - Reaxys or SciFinder for detailed synthesis methods. - Scientific Journals: - Organic Chemistry - Pharmaceutical Science - Materials Science - Energy Storage Research --- ### ⚠️ Important Notes - CAS Number: May require verification. Cross-check with PubChem or ChemSpider. - Reactivity: The iodine atom is highly reactive, so care must be taken in synthesis and handling. - Toxicology: Long-term and environmental impact studies are still in progress. --- ### ✅ Conclusion 4-Benzyl-2-iodothiazole is a promising compound with broad applications in pharmaceuticals, synthetic chemistry, and materials science. Its unique structure, functional groups, and reactivity make it a valuable subject for further research and innovation. As studies continue, it is expected to play an increasingly important role in scientific and technological advancements. --- Would you like this summary formatted for a research paper, presentation, or study guide? I can tailor it accordingly.